Cas no 1448047-47-9 (N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide
• CAS No: 1448047-47-9
• MF: C₂₂H₂₈N₂O₂S
• MW: 384.534924507141
• CID: 6325920
• PubChem ID: 71809664
• Update Time: 2025-06-08

N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide
• N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-(4-methylsulfanylphenyl)propanamide
• 1448047-47-9
• AKOS024565221
• N-[4-(4-METHOXYPIPERIDIN-1-YL)PHENYL]-3-[4-(METHYLSULFANYL)PHENYL]PROPANAMIDE
• N-(4-(4-methoxypiperidin-1-yl)phenyl)-3-(4-(methylthio)phenyl)propanamide
• F6442-5418

• Inchi： 1S/C22H28N2O2S/c1-26-20-13-15-24(16-14-20)19-8-6-18(7-9-19)23-22(25)12-5-17-3-10-21(27-2)11-4-17/h3-4,6-11,20H,5,12-16H2,1-2H3,(H,23,25)
• InChI Key： RTKHWUWVZJHQHJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(NC1C=CC(=CC=1)N1CCC(CC1)OC)=O

Computed Properties

• Exact Mass: 384.18714931g/mol
• Monoisotopic Mass: 384.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.9Ų

Additional information on N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide

Introduction to N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide (CAS No. 1448047-47-9)

N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide, a compound with the chemical identifier CAS No. 1448047-47-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this molecule, featuring a piperidine moiety and aromatic rings, suggests a high degree of complexity and functionality that makes it an intriguing subject for further study.

The piperidine ring is a common structural feature in many bioactive molecules, known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates. In the case of N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide, the presence of a 4-methoxypiperidin-1-yl substituent adds an additional layer of complexity, which may contribute to its unique pharmacological properties. This substitution pattern is particularly interesting as it has been associated with enhanced solubility and improved metabolic stability, key factors in drug development.

The phenyl rings in this compound contribute to its overall hydrophobic character, which can be advantageous for membrane permeability and binding to target proteins. The specific arrangement of these rings, particularly the 3-4-(methylsulfanyl)phenyl moiety, suggests that this compound may exhibit specific interactions with biological targets. These interactions are critical for determining its efficacy and selectivity in therapeutic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in the development of new drug candidates. N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide exemplifies this principle, as its unique structural features are likely to influence its biological activity. Studies have shown that modifications in the piperidine ring and aromatic substituents can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules.

The synthesis of N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide involves a series of well-established chemical reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the 4-methoxypiperidin-1-yl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the 3-4-(methylsulfanyl)phenyl moiety demands careful optimization to achieve the desired product.

In terms of biological activity, preliminary studies suggest that N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide may exhibit properties relevant to several therapeutic areas. The presence of both hydrophobic and polar functional groups makes it a versatile candidate for further investigation. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic profiles.

The compound's structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can provide valuable insights into how this molecule binds to its intended targets. These insights are crucial for optimizing its design and improving its efficacy.

The development of new drugs is a highly collaborative effort involving chemists, biologists, and pharmacologists. N-4-(4-methoxypiperidin-1-yl)phenyl-3-4-(methylsulfanyl)phenylpropanamide serves as an excellent example of how interdisciplinary approaches can lead to significant advancements in drug discovery. Its unique structure and promising biological activity make it a valuable asset in the quest for new therapeutic agents.

In conclusion, N-4-(4-methoxypiperidin-1-y]phenyl)-3-[...] phenylethanamide (CAS No. 14480₀⁴⁷-47₉) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, featuring multiple functional groups, makes it a versatile candidate for further study. The potential therapeutic applications of this compound are vast, and ongoing research is expected to uncover new insights into its pharmacological properties. As our understanding of structure-function relationships continues to evolve, compounds like N-[]...] phenylethanamide will play a crucial role in shaping the future of drug development.